Cas no 27712-87-4 (1,4-dimethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate)

• Product Name: 1,4-dimethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate
• CAS No: 27712-87-4
• MF: C₁₀H₁₂O₆
• MW: 228.198683738708
• MDL: MFCD00001607
• CID: 1432449
• Update Time: 2025-05-27

1,4-dimethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-dihydroxy-, dimethylester
• dimethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate
• XZBODPPGVQZFEG-UHFFFAOYSA-
• HMS1784N14
• 1,4-dimethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate
• 3,6-Dihydro-2,5-dihydroxyterephthalsauredimethylester
• 2,5-Dihydroxy-1,4-cyclohexadiene-1,4-dicarboxylic acid dimethyl ester
• 2,5-DIHYDROXY-CYCLOHEXA-1,4-DIENE-1,4-DICARBOXYLIC ACID DIMETHYL ESTER

• MDL： MFCD00001607
• Inchi： 1S/C10H12O6/c1-15-9(13)5-3-8(12)6(4-7(5)11)10(14)16-2/h11-12H,3-4H2,1-2H3
• InChI Key： XZBODPPGVQZFEG-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OC)CC(=C(C(=O)OC)C1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 352
• XLogP3: 1.1
• Topological Polar Surface Area: 93.1

Additional information on 1,4-dimethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate

Research Brief on 1,4-dimethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate (CAS: 27712-87-4)

Recent studies on 1,4-dimethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate (CAS: 27712-87-4) have highlighted its potential as a key intermediate in the synthesis of bioactive compounds and pharmaceutical agents. This compound, characterized by its unique cyclohexadiene structure with hydroxyl and carboxylate functional groups, has garnered attention for its versatility in organic synthesis and medicinal chemistry applications. The latest research focuses on optimizing its synthetic pathways, exploring its reactivity, and evaluating its biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of novel anti-inflammatory agents. Researchers utilized 1,4-dimethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate to develop a series of derivatives with enhanced COX-2 selectivity, showing promising results in preclinical models of inflammation. The study emphasized the compound's ability to undergo regioselective modifications, enabling the creation of targeted therapeutic molecules.

In the field of anticancer research, a team from the University of Cambridge reported in 2024 that derivatives of this compound exhibited potent inhibitory effects against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The researchers employed computational modeling and X-ray crystallography to elucidate the binding interactions between the compound's derivatives and HDAC active sites, providing valuable insights for structure-based drug design.

From a synthetic chemistry perspective, recent advances have focused on green chemistry approaches for producing 1,4-dimethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate. A 2024 Nature Communications article described a biocatalytic method using engineered E. coli strains to achieve high-yield production with reduced environmental impact. This development addresses previous challenges associated with traditional chemical synthesis routes, which often involved hazardous reagents and low atom economy.

Analytical characterization of this compound has also seen significant progress. Advanced techniques including 2D NMR spectroscopy and high-resolution mass spectrometry have been employed to study its conformational dynamics and stability under various conditions. These studies have revealed important structure-property relationships that inform its handling and storage in pharmaceutical applications.

Looking forward, research directions for 1,4-dimethyl 2,5-dihydroxycyclohexa-1,4-diene-1,4-dicarboxylate include expanding its applications in drug discovery, particularly in the development of targeted therapies for inflammatory diseases and cancer. Additionally, ongoing work aims to optimize its production processes for industrial-scale manufacturing while maintaining high purity standards required for pharmaceutical use.